Cas no 875305-87-6 (5-fluoro-1H-Indole-7-carboxylic acid)

• Product Name: 5-fluoro-1H-Indole-7-carboxylic acid
• CAS No: 875305-87-6
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• MDL: MFCD12924457
• CID: 1120154
• PubChem ID: 11693994
• Update Time: 2025-05-24

5-fluoro-1H-Indole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1H-Indole-7-carboxylic acid
• 1H-INDOLE-7-CARBOXYLIC ACID,5-FLUORO
• 5-fluoro-1H-indol-7-carboxylic acid
• 5-fluoroindole-7-carboxylic acid
• 7-Carboxy-5-fluoro-1H-indole
• PC6171
• SXLQIJMLVHUFKL-UHFFFAOYSA-N
• EN300-1267322
• 1H-Indole-7-carboxylic acid, 5-fluoro-
• SB15936
• CS-0050486
• Z1255466504
• DTXSID00470704
• MFCD12924457
• AKOS022707954
• AS-50946
• P11529
• 875305-87-6
• SCHEMBL5187370
• 5-fluoro-1H-indole-7-carboxylicacid

• MDL： MFCD12924457
• Inchi： 1S/C9H6FNO2/c10-6-3-5-1-2-11-8(5)7(4-6)9(12)13/h1-4,11H,(H,12,13)
• InChI Key： SXLQIJMLVHUFKL-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C2=C(C=1)C=CN2

Computed Properties

• Exact Mass: 179.03800
• Monoisotopic Mass: 179.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.09000
• LogP: 2.00520

Additional information on 5-fluoro-1H-Indole-7-carboxylic acid

Recent Advances in the Application of 5-fluoro-1H-Indole-7-carboxylic acid (CAS: 875305-87-6) in Chemical Biology and Pharmaceutical Research

The compound 5-fluoro-1H-Indole-7-carboxylic acid (CAS: 875305-87-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This indole derivative, characterized by the presence of a fluorine atom at the 5-position and a carboxylic acid group at the 7-position, exhibits unique physicochemical properties that make it a valuable building block for the synthesis of bioactive molecules. Recent studies have explored its potential as a key intermediate in the design of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the most notable applications of 5-fluoro-1H-Indole-7-carboxylic acid is its role in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of selective inhibitors for the epidermal growth factor receptor (EGFR) family of kinases, which are implicated in several types of cancer. The researchers utilized 5-fluoro-1H-Indole-7-carboxylic acid as a core scaffold to introduce various substituents, resulting in compounds with improved potency and selectivity. The study highlighted the importance of the fluorine atom in enhancing binding affinity and metabolic stability, underscoring the compound's potential in oncology drug development.

In addition to its applications in kinase inhibitor design, 5-fluoro-1H-Indole-7-carboxylic acid has also been investigated for its antimicrobial properties. A recent study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of indole-based derivatives, including those derived from 5-fluoro-1H-Indole-7-carboxylic acid, and evaluated their activity against drug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to mammalian cells. These findings suggest that 5-fluoro-1H-Indole-7-carboxylic acid could serve as a promising scaffold for the development of new antibiotics to address the growing threat of antimicrobial resistance.

Another area of research where 5-fluoro-1H-Indole-7-carboxylic acid has shown promise is in the field of neurodegenerative diseases. A 2022 study published in ACS Chemical Neuroscience explored the compound's potential as a modulator of amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. The researchers synthesized a library of indole derivatives and found that those incorporating 5-fluoro-1H-Indole-7-carboxylic acid exhibited significant inhibitory effects on amyloid-beta aggregation in vitro. Furthermore, these compounds demonstrated neuroprotective properties in cellular models of Alzheimer's disease, suggesting their potential as therapeutic candidates for further development.

The synthetic versatility of 5-fluoro-1H-Indole-7-carboxylic acid has also been leveraged in the development of fluorescent probes for biological imaging. A recent publication in Chemical Communications described the design of a novel indole-based fluorescent probe incorporating 5-fluoro-1H-Indole-7-carboxylic acid as a recognition moiety for detecting reactive oxygen species (ROS) in live cells. The probe exhibited high sensitivity and selectivity for ROS, enabling real-time monitoring of oxidative stress in cellular models of disease. This application highlights the compound's utility beyond traditional drug discovery, extending into the realm of chemical biology and diagnostic tools.

Despite these promising developments, challenges remain in the optimization of 5-fluoro-1H-Indole-7-carboxylic acid-derived compounds for clinical applications. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Nevertheless, the growing body of research on this compound underscores its potential as a valuable tool in the discovery of new therapeutic agents and chemical probes. Future studies are expected to explore additional applications of 5-fluoro-1H-Indole-7-carboxylic acid, particularly in the context of targeted drug delivery and combination therapies.

In conclusion, 5-fluoro-1H-Indole-7-carboxylic acid (CAS: 875305-87-6) represents a versatile and pharmacologically relevant scaffold with diverse applications in chemical biology and pharmaceutical research. Recent studies have demonstrated its utility in the design of kinase inhibitors, antimicrobial agents, neuroprotective compounds, and fluorescent probes. As research in this area continues to advance, this compound is likely to play an increasingly important role in the development of novel therapeutics and diagnostic tools. The integration of computational modeling and high-throughput screening approaches may further accelerate the discovery of new derivatives with enhanced pharmacological properties, paving the way for future clinical translation.